molecular formula C9H8N6O B1205374 8-Aza-9-furfuryladenine CAS No. 56046-35-6

8-Aza-9-furfuryladenine

Cat. No.: B1205374
CAS No.: 56046-35-6
M. Wt: 216.2 g/mol
InChI Key: KJMJIWVGWUIWNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Aza-9-furfuryladenine is a synthetic adenine derivative characterized by structural modifications at the 8th and 9th positions of the purine scaffold. Specifically, a nitrogen atom replaces the carbon at position 8 (aza substitution), and a furfuryl group (a furan-containing substituent) is attached to position 9 . The furfuryl moiety may enhance lipophilicity, while the aza substitution could influence electronic distribution and hydrogen-bonding capacity, making it a candidate for applications in medicinal chemistry or plant growth regulation.

Properties

CAS No.

56046-35-6

Molecular Formula

C9H8N6O

Molecular Weight

216.2 g/mol

IUPAC Name

3-(furan-2-ylmethyl)triazolo[4,5-d]pyrimidin-7-amine

InChI

InChI=1S/C9H8N6O/c10-8-7-9(12-5-11-8)15(14-13-7)4-6-2-1-3-16-6/h1-3,5H,4H2,(H2,10,11,12)

InChI Key

KJMJIWVGWUIWNO-UHFFFAOYSA-N

SMILES

C1=COC(=C1)CN2C3=NC=NC(=C3N=N2)N

Canonical SMILES

C1=COC(=C1)CN2C3=NC=NC(=C3N=N2)N

Other CAS No.

56046-35-6

Synonyms

8-aza-9-furfuryladenine
SQ 4665
SQ-4665

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following section compares 8-Aza-9-furfuryladenine with structurally related adenine derivatives, focusing on key structural differences and inferred functional implications.

8-Azaadenine

  • Structure : Lacks the 9-furfuryl group, retaining only the 8-aza substitution.
  • Key Differences : The absence of the furfuryl group reduces steric bulk and lipophilicity compared to 8-Aza-9-furfuryladenine.
  • Functional Implications: 8-Azaadenine is a known inhibitor of purine metabolism enzymes, such as adenine phosphoribosyltransferase (APRT), due to its structural mimicry of adenine . The furfuryl group in 8-Aza-9-furfuryladenine may confer additional binding affinity or alter substrate specificity in biological systems.

9-Furfuryladenine

  • Structure : Retains the natural adenine core with a furfuryl group at position 8.
  • Key Differences : The absence of the 8-aza substitution preserves the original electronic configuration of adenine.
  • Functional Implications: 9-Furfuryladenine derivatives are studied for cytokinin-like activity in plants, promoting cell division and delaying senescence. The 8-aza modification in 8-Aza-9-furfuryladenine may disrupt this activity or introduce novel interactions with cytokinin receptors .

8-Bromo-9-ethyladenine

  • Structure : Features a bromine atom at position 8 and an ethyl group at position 9.
  • Key Differences : Bromine’s electronegativity and larger atomic radius compared to nitrogen (in 8-aza) may sterically hinder interactions with enzymes. The ethyl group is less polar than furfuryl.
  • Functional Implications : Brominated adenine analogs often exhibit enhanced stability and altered binding kinetics in nucleic acid interactions. The furfuryl group’s aromaticity in 8-Aza-9-furfuryladenine could facilitate π-π stacking in molecular recognition .

7-Methyl-8-azaadenine

  • Structure : Includes a methyl group at position 7 and an aza substitution at position 6.
  • Key Differences : Methylation at position 7 introduces steric effects distinct from the 9-furfuryl modification.
  • The furfuryl group in 8-Aza-9-furfuryladenine likely redirects its application toward receptor-based signaling rather than nucleic acid incorporation .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.